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Compound of Interest

Compound Name: Ytracis

CAS No.: 39271-65-3

Cat. No.: B12739972

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ytracis, a sterile, clear, and colorless solution of Yttrium-90 (⁹⁰Y) chloride, serves as a critical

radiopharmaceutical precursor. It is not intended for direct administration to patients but is

exclusively used for the in vitro radiolabeling of carrier molecules, such as monoclonal

antibodies, peptides, and other vectors.[1][2] These ⁹⁰Y-labeled conjugates are subsequently

used in targeted radionuclide therapy, primarily in oncology. This guide provides an in-depth

overview of Ytracis, including its production, quality control, and application in radiolabeling,

supported by experimental protocols and quantitative data.

Core Properties and Specifications
Ytracis is a solution of ⁹⁰Y chloride in dilute hydrochloric acid.[1] The key physical and

chemical properties are summarized in the table below.
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Property Specification

Radionuclide Yttrium-90 (⁹⁰Y)

Chemical Form Yttrium (⁹⁰Y) chloride (⁹⁰YCl₃) in 0.04 M HCl

Appearance
Clear, colorless solution, free of particulate

matter[1]

Radioactive Concentration 1850 MBq/mL at calibration date[1][3]

Specific Activity Approximately 20 GBq/µg of Yttrium[2]

Half-life 64.1 hours (2.67 days)[1][2]

Beta Emission Energy (Max) 2.281 MeV (99.98%)[1][2]

Decay Product Stable Zirconium-90 (⁹⁰Zr)[1][2]

Production of Yttrium-90 Chloride
Yttrium-90 is produced from the radioactive decay of its parent radionuclide, Strontium-90

(⁹⁰Sr), which has a much longer half-life of 28.79 years.[1][2] The production process involves

the use of a ⁹⁰Sr/⁹⁰Y generator system.

Experimental Protocol: ⁹⁰Sr/⁹⁰Y Generator Elution
The following is a generalized protocol for the separation of ⁹⁰Y from ⁹⁰Sr using an extraction

chromatography generator.

Generator Setup: The generator consists of a column containing a stationary phase (e.g., a

cation exchange resin or a support impregnated with an extractant like di-(2-

ethylhexyl)phosphoric acid - D2EHPA) onto which ⁹⁰Sr is adsorbed.[3]

Elution: ⁹⁰Y is selectively eluted from the column, leaving the ⁹⁰Sr parent behind.

Eluent: An appropriate eluent is passed through the column. For cation exchange resins,

an acetate buffer solution (e.g., 0.6 M, pH 5.0-5.5) can be used.[4] For extraction

chromatography systems, a dilute acid solution may be employed.
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Flow Rate: The eluent is passed through the column at a controlled flow rate (e.g., 0.3

mL/min) to ensure efficient separation.[5]

Collection: The eluate, containing the ⁹⁰Y, is collected in a sterile, pyrogen-free vial.

Conversion to Chloride Form: If the eluate is not already in the chloride form (e.g., if an

acetate buffer was used), it is further processed. This may involve evaporation and

redissolution in dilute hydrochloric acid to produce ⁹⁰YCl₃.
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Caption: Production workflow of Ytracis from a ⁹⁰Sr/⁹⁰Y generator.

Quality Control
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Rigorous quality control is essential to ensure the safety and efficacy of the final radiolabeled

product. The quality control of Ytracis focuses on radionuclidic purity, radiochemical purity, and

chemical purity.

Quality Control Test Method Specification

Radionuclidic Purity Gamma-ray spectrometry

⁹⁰Sr levels should be

extremely low (e.g., < 1x10⁻⁴

Bq/Bq of ⁹⁰Y)

Radiochemical Purity
Instant Thin Layer

Chromatography (ITLC-SG)
≥ 95% of radioactivity as ⁹⁰Y³⁺

Chemical Purity

Inductively Coupled Plasma

Atomic Emission Spectrometry

(ICP-AES)

Limits on trace metal impurities

(e.g., Fe, Zn)

Appearance Visual Inspection
Clear, colorless, free of

particulate matter[1]

pH pH meter or indicator strips Typically between 1.0 and 1.5

Sterility
Membrane filtration and

incubation
Sterile

Bacterial Endotoxins
Limulus Amebocyte Lysate

(LAL) test
Within specified limits

Experimental Protocol: Radiochemical Purity by ITLC-
SG
This protocol is a standard method for determining the radiochemical purity of ⁹⁰YCl₃.

Stationary Phase: ITLC-SG (Instant Thin Layer Chromatography-Silica Gel) strip.

Mobile Phase: 0.1 M Tris buffer (pH 8.2).[3]

Procedure:
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A small spot (e.g., 2 µL) of the Ytracis solution is applied to the origin of the ITLC-SG

strip.[3]

The strip is developed in a chromatography tank containing the mobile phase.

In this system, ⁹⁰Y³⁺ remains at the origin (Rf = 0), while any colloidal impurities may

migrate with the solvent front.

Analysis: The distribution of radioactivity on the strip is measured using a radio-TLC scanner

or by cutting the strip into sections and counting them in a suitable detector (e.g., a beta

detector).[3]

Calculation: The radiochemical purity is calculated as: (Activity at origin / Total activity on the

strip) x 100%

Ytracis Sample

Spot sample on
ITLC-SG strip

Develop strip in
0.1 M Tris buffer (pH 8.2)

Scan or cut and count
radioactivity distribution

Calculate Radiochemical Purity
(⁹⁰Y³⁺ at origin)

≥ 95% Purity
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Click to download full resolution via product page

Caption: Workflow for radiochemical purity testing of Ytracis.

Radiolabeling of Carrier Molecules
The primary application of Ytracis is the radiolabeling of carrier molecules, which are typically

conjugated with a chelator (e.g., DOTA, DTPA) that can stably bind the ⁹⁰Y³⁺ ion.

Generic Experimental Protocol: Radiolabeling of a
Monoclonal Antibody

Preparation of Antibody-Chelator Conjugate: The monoclonal antibody is first conjugated

with a bifunctional chelator.

Radiolabeling Reaction:

In a sterile vial, a buffered solution of the antibody-chelator conjugate is prepared. The pH

is adjusted to be optimal for chelation (typically between 4.5 and 5.5).

The required volume of Ytracis (⁹⁰YCl₃) is added to the antibody solution.

The reaction mixture is incubated at a specific temperature (e.g., 37-42°C) for a defined

period (e.g., 30-60 minutes).

Purification: After incubation, the radiolabeled antibody is separated from unchelated ⁹⁰Y and

other impurities. This is often achieved using size-exclusion chromatography (e.g., a PD-10

column).

Quality Control of the Labeled Product: The final product is tested for radiochemical purity (to

determine the percentage of ⁹⁰Y bound to the antibody), sterility, and endotoxin levels.
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Caption: Generic workflow for radiolabeling a monoclonal antibody with Ytracis.

Preclinical Biodistribution
The biodistribution of unconjugated ⁹⁰Y chloride has been studied in animal models to

understand the fate of any ⁹⁰Y that might be released from the carrier molecule in vivo.

Biodistribution of ⁹⁰Y Chloride in Rats
Following intravenous administration in rats, ⁹⁰Y chloride is rapidly cleared from the blood.[1][6]

The major organs of accumulation are the liver and bones.[1][6]
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Time Point Blood (%ID) Liver (%ID) Bone (%ID)

5 minutes - 18%[1][6] 3.1%[6]

1 hour 11%[1][6] - -

6 hours - - 18%[6]

24 hours 0.14%[1][6] 8.4%[6] -

ID = Injected Dose

It is important to note that the pharmacokinetic and biodistribution properties of the final

radiopharmaceutical product are primarily determined by the nature of the carrier molecule.[1]

[6]

Conclusion
Ytracis (Yttrium-90 chloride) is a fundamental component in the development of targeted

radiotherapeutics. Its well-defined properties and the established methods for its production

and quality control make it a reliable precursor for radiolabeling a wide range of carrier

molecules. A thorough understanding of the technical aspects outlined in this guide is crucial

for researchers and drug development professionals working to advance the field of nuclear

medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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